Cas no 1261574-77-9 (5-(2,3-Difluorophenyl)-3-fluoro-2-methoxypyridine)

• Product Name: 5-(2,3-Difluorophenyl)-3-fluoro-2-methoxypyridine
• CAS No: 1261574-77-9
• MF: C₁₂H₈F₃NO
• MW: 239.19323348999
• CID: 4925207
• Update Time: 2025-05-23

5-(2,3-Difluorophenyl)-3-fluoro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-Difluorophenyl)-3-fluoro-2-methoxypyridine

• Inchi： 1S/C12H8F3NO/c1-17-12-10(14)5-7(6-16-12)8-3-2-4-9(13)11(8)15/h2-6H,1H3
• InChI Key： MDZVNAYKXPAHKZ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=NC(=C(C=1)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1

Additional information on 5-(2,3-Difluorophenyl)-3-fluoro-2-methoxypyridine

Introduction to 5-(2,3-Difluorophenyl)-3-fluoro-2-methoxypyridine (CAS No. 1261574-77-9)

5-(2,3-Difluorophenyl)-3-fluoro-2-methoxypyridine (CAS No. 1261574-77-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with difluorophenyl, fluoro, and methoxy groups. These functional groups contribute to its potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The chemical structure of 5-(2,3-Difluorophenyl)-3-fluoro-2-methoxypyridine is defined by its molecular formula C₁₁H₈F₃N₁O₁. The presence of multiple fluorine atoms and a methoxy group imparts specific electronic and steric properties that can influence its reactivity and biological activity. These properties make it an attractive candidate for various chemical transformations and biological studies.

In recent years, the compound has been extensively studied for its potential in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of small molecules with therapeutic potential. For instance, researchers have explored its role in the development of inhibitors for various enzymes and receptors, which are implicated in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 5-(2,3-Difluorophenyl)-3-fluoro-2-methoxypyridine as a core scaffold in the design of potent and selective inhibitors of protein kinases. The study demonstrated that derivatives of this compound exhibited high affinity and selectivity for specific kinases, making them promising leads for further optimization and clinical evaluation.

Beyond its applications in drug discovery, 5-(2,3-Difluorophenyl)-3-fluoro-2-methoxypyridine has also been investigated for its utility as a ligand in metal-catalyzed reactions. Its unique electronic properties make it an effective ligand for palladium-catalyzed cross-coupling reactions, which are crucial in the synthesis of complex organic molecules. This versatility has led to its widespread use in both academic and industrial settings.

In addition to its synthetic applications, the compound has been studied for its biological properties. Research has shown that certain derivatives of 5-(2,3-Difluorophenyl)-3-fluoro-2-methoxypyridine exhibit anti-inflammatory and antioxidant activities. These findings suggest that the compound may have potential therapeutic applications in treating conditions characterized by chronic inflammation and oxidative stress.

The safety profile of 5-(2,3-Difluorophenyl)-3-fluoro-2-methoxypyridine is another important consideration. While it is generally considered safe for laboratory use under proper handling conditions, it is essential to follow standard safety protocols to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, 5-(2,3-Difluorophenyl)-3-fluoro-2-methoxypyridine (CAS No. 1261574-77-9) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features make it a valuable tool for synthetic chemists and drug developers alike. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.